Cas no 392321-39-0 (N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide)

• Product Name: N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide
• CAS No: 392321-39-0
• MF: C₂₇H₂₇N₃O₂S
• MW: 457.587185144424
• CID: 6450676
• Update Time: 2025-08-01

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide
• N-(5-((3r,5r,7r)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-4-benzoyl-N-methylbenzamide
• Benzamide, 4-benzoyl-N-methyl-N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C27H27N3O2S/c1-30(24(32)22-9-7-21(8-10-22)23(31)20-5-3-2-4-6-20)26-29-28-25(33-26)27-14-17-11-18(15-27)13-19(12-17)16-27/h2-10,17-19H,11-16H2,1H3
• InChI Key： NWWJDWUMJZVPOP-UHFFFAOYSA-N
• SMILES： C(N(C)C1=NN=C(C23CC4CC(CC(C4)C2)C3)S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 628.9±57.0 °C(Predicted)
• pka: 0.61±0.10(Predicted)

Additional information on N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide

Comprehensive Overview of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide (CAS No. 392321-39-0)

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide (CAS No. 392321-39-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of an adamantane moiety, a 1,3,4-thiadiazole ring, and a benzoyl-N-methylbenzamide group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

The adamantane group in this compound is known for its high lipophilicity and stability, which can enhance the bioavailability of drug molecules. This characteristic is especially relevant in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology. The 1,3,4-thiadiazole ring, on the other hand, is a heterocyclic scaffold frequently employed in medicinal chemistry due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Combining these features with the benzoyl-N-methylbenzamide moiety further expands the compound's potential applications.

Recent studies have explored the role of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide in targeting specific enzymes or receptors. For instance, its structural resemblance to known kinase inhibitors has prompted investigations into its efficacy in cancer therapy, a highly searched topic in both academic and public domains. Additionally, the compound's potential as an anti-neurodegenerative agent aligns with the growing interest in treatments for Alzheimer's and Parkinson's diseases, which are frequently queried in search engines.

From a synthetic chemistry perspective, the preparation of CAS No. 392321-39-0 involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors, as they directly impact its biological activity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this molecule, ensuring its suitability for further research.

The pharmacological profile of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide is still under investigation, but preliminary data suggest low toxicity and favorable pharmacokinetic properties. These attributes make it a viable candidate for drug repurposing, another trending topic in the pharmaceutical industry. Researchers are also examining its potential synergies with existing therapeutics, which could lead to more effective combination therapies.

In the context of green chemistry, the synthesis of this compound has been optimized to minimize waste and reduce the use of hazardous reagents. This aligns with the increasing demand for sustainable practices in chemical manufacturing, a subject frequently searched by environmentally conscious professionals. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, addressing logistical challenges in global research collaborations.

Given the rising interest in personalized medicine, the unique properties of CAS No. 392321-39-0 could pave the way for tailored therapeutic solutions. Its modular structure allows for further derivatization, enabling researchers to fine-tune its biological activity for specific patient populations. This adaptability is particularly relevant in the era of precision medicine, where individualized treatment plans are becoming the gold standard.

In summary, N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-4-benzoyl-N-methylbenzamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from CNS drug development to cancer therapy, highlight its potential to address some of the most pressing medical challenges of our time. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.